Cas no 68298-49-7 (6-isopropyl-3-methylcyclohexen-1-yl acetate)

• Product Name: 6-isopropyl-3-methylcyclohexen-1-yl acetate
• CAS No: 68298-49-7
• MF: C₁₂H₂₀O₂
• MW: 196.286004066467
• CID: 969914
• PubChem ID: 109280
• Update Time: 2025-04-19

6-isopropyl-3-methylcyclohexen-1-yl acetate Chemical and Physical Properties

Names and Identifiers

• 6-isopropyl-3-methylcyclohexen-1-yl acetate
• 1-Cyclohexen-1-ol, 3-methyl-6-(1-methylethyl)-, 1-acetate
• 1-Cyclohexen-1-ol, 3-methyl-6-(1-methylethyl)-, acetate
• 3-methyl-6-(propan-2-yl)cyclohex-1-en-1-yl acetate
• 3-Methyl-6-isopropyl-1-cyclohexene-1-ol, acetate
• NS00059653
• 68298-49-7
• DTXSID30887321
• EINECS 269-573-4
• FJUUBJPVVOEJMG-UHFFFAOYSA-N

• Inchi： 1S/C12H20O2/c1-8(2)11-6-5-9(3)7-12(11)14-10(4)13/h7-9,11H,5-6H2,1-4H3
• InChI Key： FJUUBJPVVOEJMG-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1=CC(C)CCC1C(C)C

Computed Properties

• Exact Mass: 196.1464
• Monoisotopic Mass: 196.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids